Cas no 33454-16-9 (Benzenamine, 3-iodo-N,N-dimethyl-)

• Product Name: Benzenamine, 3-iodo-N,N-dimethyl-
• CAS No: 33454-16-9
• MF: C₈H₁₀IN
• MW: 247.076174259186
• MDL: MFCD24133896
• CID: 1465057
• PubChem ID: 14698795
• Update Time: 2025-10-28

Benzenamine, 3-iodo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-iodo-N,N-dimethyl-
• 3-iodo-N,N-dimethylaniline
• DTXSID70563137
• DB-090270
• AKOS020189364
• MFCD24133896
• G63615
• SY290789
• 33454-16-9
• m-iodo-N,N-dimethylaniline
• SCHEMBL1651699
• TVFNKBQQVHGWAF-UHFFFAOYSA-N

• MDL： MFCD24133896
• Inchi： 1S/C8H10IN/c1-10(2)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• InChI Key： TVFNKBQQVHGWAF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 246.9854
• Monoisotopic Mass: 246.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Additional information on Benzenamine, 3-iodo-N,N-dimethyl-

Benzenamine, 3-iodo-N,N-dimethyl- (CAS No. 33454-16-9): A Comprehensive Overview in Modern Chemical Research

Benzenamine, 3-iodo-N,N-dimethyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 33454-16-9, is a significant compound in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its versatile applications in medicinal chemistry and material science.

The molecular structure of Benzenamine, 3-iodo-N,N-dimethyl- consists of a benzene ring substituted with an iodo group at the 3-position and two dimethylamino groups. This specific arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the iodo group enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems found in numerous pharmacologically active agents.

In the context of pharmaceutical research, Benzenamine, 3-iodo-N,N-dimethyl- has been explored for its potential role in developing novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting that derivatives of this molecule could exhibit interesting pharmacological properties. Recent studies have highlighted its utility in generating libraries of compounds for high-throughput screening, aiming to identify new drugs targeting various diseases.

The compound's reactivity also makes it a valuable tool in synthetic chemistry. The iodo substituent serves as a handle for palladium-catalyzed reactions, enabling the introduction of diverse functional groups across the benzene ring. This flexibility has been leveraged to create complex scaffolds that mimic natural products and drug candidates. Furthermore, the dimethylamino groups contribute to the compound's basicity, facilitating nucleophilic substitution reactions that are essential in constructing heterocyclic frameworks.

Advances in computational chemistry have further enhanced the understanding and application of Benzenamine, 3-iodo-N,N-dimethyl-. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more effective derivatives. These simulations have revealed that subtle modifications to the molecular structure can significantly alter its binding affinity and selectivity, crucial factors in drug design.

The synthesis of Benzenamine, 3-iodo-N,N-dimethyl- has also seen improvements with modern methodologies. Catalytic processes have been developed to achieve higher yields and purities, reducing the need for extensive purification steps. Green chemistry principles have been integrated into these synthetic routes, minimizing waste and hazardous byproducts. Such advancements align with global efforts to promote sustainable chemical practices.

In material science, Benzenamine, 3-iodo-N,N-dimethyl- has found applications in the development of advanced materials. Its ability to participate in cross-coupling reactions allows for the creation of conjugated polymers and organic semiconductors with tailored electronic properties. These materials are being explored for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The compound's role in medicinal chemistry extends beyond its use as an intermediate. It has been investigated as a potential precursor for bioactive molecules targeting neurological disorders. The structural features present in Benzenamine, 3-iodo-N,N-dimethyl- suggest that it could be modified to develop drugs with enhanced efficacy and reduced side effects compared to existing therapies.

Ongoing research continues to uncover new applications for Benzenamine, 3-iodo-N,N-dimethyl-. Collaborative efforts between academia and industry are driving innovation in synthetic methodologies and drug discovery pipelines. The compound's unique properties make it a cornerstone in many research projects aimed at addressing unmet medical needs.

The future prospects for Benzenamine, 3-iodo-N,N-dimethyl- are promising, with continued exploration expected to yield novel applications across multiple disciplines. As synthetic techniques evolve and our understanding of molecular interactions deepens, this compound will undoubtedly remain a key player in chemical research.